Cas no 40887-05-6 (Hydrazinecarboxylicacid, 2-phenyl-, phenylmethyl ester)

Hydrazinecarboxylic acid, 2-phenyl-, phenylmethyl ester is a specialized organic compound with applications in synthetic chemistry and pharmaceutical research. Its structure, featuring both hydrazine and phenyl groups, makes it a versatile intermediate for the synthesis of heterocyclic compounds and active pharmaceutical ingredients (APIs). The ester functionality enhances its reactivity, facilitating selective modifications in multi-step reactions. This compound is particularly valued for its stability under controlled conditions and its role in constructing nitrogen-containing frameworks. Suitable for use in controlled environments, it requires proper handling due to its reactive nature. Its purity and consistent performance make it a reliable choice for advanced chemical synthesis.

Hydrazinecarboxylicacid, 2-phenyl-, phenylmethyl ester structure

40887-05-6 structure

Product Name:Hydrazinecarboxylicacid, 2-phenyl-, phenylmethyl ester

CAS No:40887-05-6

MF:C₁₄H₁₄N₂O₂

MW:242.273163318634

CID:334195

PubChem ID:291832

Update Time:2025-06-08

Hydrazinecarboxylicacid, 2-phenyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

- Hydrazinecarboxylicacid, 2-phenyl-, phenylmethyl ester
- 2-Benzyloxycarbonyl-1-phenylhydrazine
- AC1L6GPA
- AC1Q666C
- AR-1H9463
- benzyl 2-phenylhydrazinecarboxylate
- benzyl 3-phenylcarbazate
- Benzyl-3-phenylcarbazat
- CTK4I3947
- N1-benzyloxycarbonyl-N2-phenylhydrazide
- N'-phenylhydrazinecarboxylic acid benzyl ester
- N-phenyl-N'-benzyloxycarbonylhydrazine
- NSC157381
- phenylmethyl 2-phenylhydrazinecarboxylate
- SureCN4908338
- CHEMBL2140044
- AOCSTDDQEMIYAG-UHFFFAOYSA-N
- benzyl N-anilinocarbamate
- SMR001798247
- 40887-05-6
- MLS002920660
- SCHEMBL4908338
- NSC-157381
- AKOS024333829
- Hydrazinecarboxylic acid, 2-phenyl-, phenylmethyl ester
- DTXSID90303214
- N'-Phenyl(benzyloxy)carbohydrazide
- Inchi： 1S/C14H14N2O2/c17-14(16-15-13-9-5-2-6-10-13)18-11-12-7-3-1-4-8-12/h1-10,15H,11H2,(H,16,17)
- InChI Key： AOCSTDDQEMIYAG-UHFFFAOYSA-N
- SMILES： O(C(NNC1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 242.10562
Monoisotopic Mass: 242.106
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 50.4Å²

Experimental Properties

Density: 1.221
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.627
PSA: 50.36

Hydrazinecarboxylicacid, 2-phenyl-, phenylmethyl ester Pricemore >>

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